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Introduction
HTS01037 is a small molecule inhibitor of fatty acid binding proteins (FABPs), demonstrating a

high affinity for adipocyte fatty acid-binding protein (AFABP/aP2).[1][2] It functions as a

competitive antagonist of the protein-protein interactions mediated by AFABP/aP2, such as the

interaction with hormone-sensitive lipase, without activating peroxisome proliferator-activated

receptor-gamma (PPARγ).[1][2] These characteristics make HTS01037 a valuable tool for

investigating the roles of FABPs in various cellular processes, including lipid metabolism,

inflammation, and cancer progression.[1][2][3][4][5] This document provides detailed protocols

for the application of HTS01037 in cell culture experiments.

Quantitative Data
HTS01037 exhibits inhibitory activity against several members of the FABP family. The binding

affinities are summarized in the table below.
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Target Protein Inhibition Constant (Ki) Reference

AFABP/aP2 0.67 ± 0.18 μM [2]

Heart FABP 3.4 μM [6]

Intestinal FABP >10 μM

Liver FABP >10 μM

Epithelial FABP 9.1 μM [6]

Signaling Pathways
HTS01037 modulates several key signaling pathways by inhibiting FABP function. These

include the attenuation of NF-κB signaling and the suppression of pathways involved in

epithelial-mesenchymal transition (EMT) and cancer cell stemness.
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Caption: HTS01037 inhibits AFABP/aP2, leading to reduced NF-κB signaling and inflammatory

cytokine production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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